Cas no 57817-27-3 (8-Propyl Etodolac)

• Product Name: 8-Propyl Etodolac
• CAS No: 57817-27-3
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 947598
• PubChem ID: 323244
• Update Time: 2025-07-11

8-Propyl Etodolac Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• NSC282127
• AC1L8876
• NSC-282127
• 2-(1-ethyl-8-propyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• 8-Propyl Etodolac
• (1-ethyl-8-propyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid
• NSC 282127
• 57817-27-3
• Pyrano[3,4-b]indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-8-propyl-
• 1-Ethyl-1,3,4,9-tetrahydro-8-propyl-pyrano[3,4-b]indole-1-acetic Acid; NSC 282127; Etodolac Impurity E (EP); Etodolac EP Impurity E
• AT37421
• 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• 8TP6S95KL7
• [(1RS)-1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
• Etodolac EP impurity E
• 1-Ethyl-1,3,4,9-tetrahydro-8-propylpyrano[3,4-b]indole-1-acetic acid
• DTXSID20314358
• ETODOLAC IMPURITY E [EP IMPURITY]
• SCHEMBL11667485
• 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)aceticacid
• CHEMBL3275420

• Inchi： 1S/C18H23NO3/c1-3-6-12-7-5-8-13-14-9-10-22-18(4-2,11-15(20)21)17(14)19-16(12)13/h5,7-8,19H,3-4,6,9-11H2,1-2H3,(H,20,21)
• InChI Key： JDLOBSPHOCEVJI-UHFFFAOYSA-N
• SMILES： O1CCC2C3C=CC=C(CCC)C=3NC=2C1(CC(=O)O)CC

Computed Properties

• Exact Mass: 301.16789
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32
• LogP: 3.77310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives